N-(2-(3-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-methoxybenzamide

• IUPAC Name: N-[2-[3-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C28H27N3O5S/c1-34-21-9-7-20(8-10-21)28(33)29-12-13-31-16-26(22-4-2-3-5-23(22)31)37-17-27(32)30-15-19-6-11-24-25(14-19)36-18-35-24/h2-11,14,16H,12-13,15,17-18H2,1H3,(H,29,33)(H,30,32)
• InChI Key: HRHVLJIDKACGFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C28H27N3O5S
• Molecular Weight: 517.6 g/mol

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-ylmethyl group, an amino group, a thio group, an indole group, and a methoxybenzamide group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. X-ray crystallography could potentially be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific conditions and reagents used. The amino and thio groups could potentially undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These properties could potentially be predicted using computational methods.

Scientific Research Applications

Transformation and Metabolism

Research has explored the transformation and excretion of drugs in biological systems, focusing on the metabolism of compounds in animal models. For example, the study of metoclopramide metabolism in rabbits highlighted the identification of transformation products, which is crucial for understanding the metabolic pathways and potential toxicities of novel compounds (Arita et al., 1970).

Synthesis and Pharmacological Activity

Several studies have been conducted on the synthesis and evaluation of benzamide derivatives for their pharmacological activities. For instance, novel benzamide derivatives have been synthesized and examined for their gastrointestinal prokinetic activity, providing a pathway for developing new therapeutic agents (Sakaguchi et al., 1992). Additionally, the synthesis of novel aromatic polyimides for potential use in high-performance materials demonstrates the application of such compounds in materials science (Butt et al., 2005).

Anticancer and Analgesic Agents

The development of novel compounds with anti-inflammatory and analgesic properties highlights the potential therapeutic applications of complex molecules. A study on compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showed significant COX-2 inhibition and analgesic activity, indicating the therapeutic potential of such compounds (Abu‐Hashem et al., 2020).

Antioxidant Agents

Research into N-arylbenzamides for their antioxidant capacity demonstrates the interest in developing compounds that can mitigate oxidative stress, which is linked to various diseases. A study combining experimental and computational analysis found that certain derivatives exhibited improved antioxidative properties, suggesting their potential as lead compounds for further optimization (Perin et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if the compound has anticancer activity, it could potentially work by interacting with certain proteins or pathways in cancer cells.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity. If the compound is biologically active, it could potentially have toxic effects.